![molecular formula C32H26N4O2 B4885119 N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide CAS No. 7252-46-2](/img/structure/B4885119.png)
N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide
Overview
Description
N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide (TPTH) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TPTH is a hydrazide derivative of terephthalic acid and is known for its unique structure, which makes it an interesting molecule to study.
Scientific Research Applications
N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide has been extensively studied for its potential applications in various fields, including chemistry, materials science, and biomedicine. In chemistry, this compound has been used as a ligand for metal ions, which has led to the development of new metal-organic frameworks (MOFs) with unique properties. In materials science, this compound has been incorporated into polymers to improve their thermal stability and mechanical properties. In biomedicine, this compound has been investigated for its potential as an anticancer agent and as a fluorescent probe for imaging biological systems.
Mechanism of Action
The mechanism of action of N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide in biological systems is not fully understood. However, studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and suppressing the expression of oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects in biological systems. Biochemically, this compound can interact with proteins and enzymes, leading to changes in their activity and function. Physiologically, this compound can affect cellular processes such as apoptosis, cell cycle progression, and gene expression.
Advantages and Limitations for Lab Experiments
N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, this compound also has some limitations, such as its low water solubility, which can make it difficult to use in biological assays. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N'~1~,N'~1~,N'~4~,N'~4~-tetraphenylterephthalohydrazide. One area of interest is the development of new this compound-based MOFs with improved properties for applications in catalysis and gas storage. Another area of interest is the investigation of this compound as a potential therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to understand the mechanism of action of this compound in biological systems and to identify potential targets for its use in drug development.
Conclusion:
In conclusion, this compound is a unique chemical compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis of this compound involves the reaction between terephthalic acid and hydrazine hydrate in the presence of a catalyst. This compound has been extensively studied for its potential applications in chemistry, materials science, and biomedicine. Its mechanism of action in biological systems is not fully understood, but studies have shown that it can induce apoptosis in cancer cells and inhibit their growth. This compound has both biochemical and physiological effects in biological systems, and its use in lab experiments has advantages and limitations. Future research on this compound is focused on the development of new MOFs, investigation of its therapeutic potential, and understanding its mechanism of action.
properties
IUPAC Name |
1-N',1-N',4-N',4-N'-tetraphenylbenzene-1,4-dicarbohydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H26N4O2/c37-31(33-35(27-13-5-1-6-14-27)28-15-7-2-8-16-28)25-21-23-26(24-22-25)32(38)34-36(29-17-9-3-10-18-29)30-19-11-4-12-20-30/h1-24H,(H,33,37)(H,34,38) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFYLAMPTQAQHOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)C(=O)NN(C4=CC=CC=C4)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20993364 | |
Record name | N'~1~,N'~1~,N'~4~,N'~4~-Tetraphenylbenzene-1,4-dicarbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20993364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
498.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7252-46-2 | |
Record name | NSC49539 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49539 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N'~1~,N'~1~,N'~4~,N'~4~-Tetraphenylbenzene-1,4-dicarbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20993364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.